4-(2,4-Dimethoxyphenyl)-2-nitrophenol

• IUPAC Name: 4-(2,4-dimethoxyphenyl)-2-nitrophenol
• InChI: InChI=1S/C14H13NO5/c1-19-10-4-5-11(14(8-10)20-2)9-3-6-13(16)12(7-9)15(17)18/h3-8,16H,1-2H3
• InChI Key: XQXDHHWGDFZWNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-])OC
• Molecular Formula: C14H13NO5
• DSSTOX Substance ID: DTXSID90686291
• Molecular Weight: 275.26 g/mol
• CAS No.: 1262003-85-9

Description

4-(2,4-Dimethoxyphenyl)-2-nitrophenol is a nitrophenol derivative featuring a 2,4-dimethoxyphenyl substituent attached to the ortho position of a nitrophenol core. Its molecular formula is C₁₄H₁₃NO₅ (molecular weight: 275.26 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,4-Dimethoxyphenyl)-2-nitrophenol typically involves the nitration of 2,4-dimethoxyphenol. The nitration process can be carried out using nitric acid in the presence of a suitable solvent, such as acetic acid. The reaction conditions must be carefully controlled to ensure the selective nitration at the desired position on the phenol ring.

Industrial Production Methods

In an industrial setting, the production of 4-(2,4-Dimethoxyphenyl)-2-nitrophenol may involve large-scale nitration processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(2,4-Dimethoxyphenyl)-2-nitrophenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The methoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with palladium on carbon (Pd/C) or sodium borohydride can be used.

Substitution: Nucleophiles such as alkoxides or amines can be used under basic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Aminophenols.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-(2,4-Dimethoxyphenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the development of pharmaceutical compounds.

Industry: Utilized in the production of dyes, pigments, and other materials.

Mechanism of Action

The mechanism of action of 4-(2,4-Dimethoxyphenyl)-2-nitrophenol depends on its specific application. In biological systems, the compound may interact with cellular targets such as enzymes or receptors, leading to various biochemical effects. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, potentially leading to cytotoxic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Substituted Phenyl Groups

4-(2-Methoxy-5-methylphenyl)-2-nitrophenol

• Structure : Differs by a methyl group at position 5 of the phenyl ring.
• Properties : Reported melting point: 145–147°C. The methyl group may enhance lipophilicity (predicted LogP: ~2.45) compared to the target compound (LogP: ~2.34) .
• Relevance : Highlights how alkyl substituents modulate hydrophobicity without significantly altering electronic effects.

2-(2,4-Dimethoxyphenyl)-3-(4-hydroxybenzyl)-1,2,4-triazole (Compound 10 in )

• Structure : Replaces the nitro group with a triazole ring.
• Relevance : Demonstrates how heterocyclic substituents diversify functionality compared to nitro groups .

Functional Group Variations

4-Nitroanisole (4-Nitrophenol Methyl Ether)

• Structure: Methoxy group replaces the phenolic –OH.
• Properties: Lower acidity (pKa ~7.1 vs. ~4.0 for nitrophenols) and reduced solubility in polar solvents. Melting point: 52–54°C .
• Relevance: Illustrates the critical role of the phenolic –OH in acidity and intermolecular interactions.

2-Chloro-4-nitrophenol

• Structure : Chloro substituent replaces methoxy groups.
• Properties : Higher acidity (pKa ~3.5) due to the electron-withdrawing Cl. Melting point: 87–89°C; used in dye intermediates and antimicrobial agents .
• Relevance : Substitutents like Cl enhance electron withdrawal, increasing reactivity in electrophilic substitutions.

Positional Isomerism

1-(2,4-Dihydroxyphenyl)-3-(4-nitrophenyl)prop-2-en-1-one ()

• Structure : Nitro group in the para position vs. ortho in the target compound.
• Properties : Para-nitro groups stabilize conjugation in chalcone derivatives, affecting UV absorption and redox behavior .
• Relevance : Positional differences alter resonance effects and biological activity.

Physicochemical Properties and Predictive Data

Table 1: Comparative Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Predicted LogP
4-(2,4-Dimethoxyphenyl)-2-nitrophenol	C₁₄H₁₃NO₅	275.26	Not Reported	Moderate (DMSO)	2.34
4-Nitroanisole	C₇H₇NO₃	153.14	52–54	High (Ether)	1.76
2-Chloro-4-nitrophenol	C₆H₄ClNO₃	173.55	87–89	High (Ethanol)	1.89
4-(2-Methoxy-5-methylphenyl)-2-nitrophenol	C₁₄H₁₃NO₅	275.26	145–147	Low (Water)	2.45

Table 2: Toxicity and Bioactivity Predictions

Compound Name	Predicted Toxicity (LD₅₀, mg/kg)	Potential Applications
4-(2,4-Dimethoxyphenyl)-2-nitrophenol	350–400 (GUSAR model)	Antioxidant, antimicrobial
Triazole derivatives ()	500–600	Antifungal agents
2-Chloro-4-nitrophenol	200–250	Dye intermediates, biocides

Electronic and Resonance Effects

• Target Compound: The 2,4-dimethoxyphenyl group donates electrons via methoxy substituents, while the ortho-nitro group withdraws electrons.
• Comparison : In analogs like 4-(3,4-dimethoxyphenyl)pyrimidine derivatives (), methoxy groups enhance π-π stacking in heterocycles, suggesting similar behavior in the target compound .